Cas no 26530-19-8 (3(2H)-Isothiazolone, 2-decyl-)

• Product Name: 3(2H)-Isothiazolone, 2-decyl-
• CAS No: 26530-19-8
• MF: C₁₃H₂₃NOS
• MW: 241.392822504044
• CID: 1427514
• PubChem ID: 12368336
• Update Time: 2025-04-20

3(2H)-Isothiazolone, 2-decyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-decyl-
• 2-decyl-1,2-thiazol-3-one
• 26530-19-8
• SCHEMBL7927915
• 2-Decyl-1,2-thiazol-3(2H)-one
• DTXSID70494674

• Inchi： 1S/C13H23NOS/c1-2-3-4-5-6-7-8-9-11-14-13(15)10-12-16-14/h10,12H,2-9,11H2,1H3
• InChI Key： CRBWEAMRKIUGDJ-UHFFFAOYSA-N
• SMILES： S1C=CC(N1CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 241.15019
• Monoisotopic Mass: 241.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31